Cas no 918548-50-2 (Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-)
918548-50-2 structure
Product Name:Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
CAS No:918548-50-2
MF:C19H22O7
MW:362.373786449432
CID:772938
PubChem ID:71426747
Update Time:2025-04-19
Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]-
- 5-(1-formyl-4,5,7-trimethoxynaphthalen-2-yl)oxypentanoic acid
- 5-[(1-FORMYL-4,5,7-TRIMETHOXYNAPHTHALEN-2-YL)OXY]PENTANOIC ACID
- 918548-50-2
- DTXSID60845499
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- Inchi: 1S/C19H22O7/c1-23-12-8-13-14(11-20)15(26-7-5-4-6-18(21)22)10-17(25-3)19(13)16(9-12)24-2/h8-11H,4-7H2,1-3H3,(H,21,22)
- InChI Key: YUACFLNKZAZHNB-UHFFFAOYSA-N
- SMILES: O(CCCCC(=O)O)C1=CC(=C2C(=CC(=CC2=C1C=O)OC)OC)OC
Computed Properties
- Exact Mass: 362.13655304g/mol
- Monoisotopic Mass: 362.13655304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 10
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 91.3Ų
Pentanoic acid, 5-[(1-formyl-4,5,7-trimethoxy-2-naphthalenyl)oxy]- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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